(S)-1-(4-Methoxyphenyl)propan-1-amine hydrochloride

• IUPAC Name: (1S)-1-(4-methoxyphenyl)propan-1-amine;hydrochloride
• InChI: InChI=1S/C10H15NO.ClH/c1-3-10(11)8-4-6-9(12-2)7-5-8;/h4-7,10H,3,11H2,1-2H3;1H/t10-;/m0./s1
• InChI Key: MEPAINWSSZGNKL-PPHPATTJSA-N
• Canonical SMILES: CCC(C1=CC=C(C=C1)OC)N.Cl
• Isomeric SMILES: CC[C@@H](C1=CC=C(C=C1)OC)N.Cl
• Molecular Formula: C10H16ClNO
• DSSTOX Substance ID: DTXSID90704207
• Molecular Weight: 201.69 g/mol
• CAS RN: 244145-40-2

Description

(S)-1-(4-Methoxyphenyl)propan-1-amine hydrochloride (also known as 4-Methoxyphenethylamine hydrochloride) is a synthetic chemical compound that is used in the synthesis of various organic compounds. It is an important reagent in organic synthesis, and has been used in the synthesis of a wide range of compounds, including drugs, pharmaceuticals, and other chemicals. The compound has been studied extensively in the laboratory and has been used in a variety of research applications.

Scientific Research Applications

Synthesis of Optical Active Intermediates

(S)-1-(4-Methoxyphenyl)propan-1-amine hydrochloride has been utilized in the synthesis of optical active intermediates for various compounds. For instance, Fan et al. (2008) reported its use in synthesizing an intermediate for (R,R)-formoterol, highlighting its importance in the production of certain pharmaceuticals (Wei Fan, Lei Chen, Li Hai, & Yong Wu, 2008).

Antibacterial Activity

Research by Arutyunyan et al. (2014, 2017) has explored the synthesis of various compounds using this compound. They found that some of these synthesized compounds, such as propionamides, exhibit weak antibacterial activity, which could have implications in medical and pharmacological research (N. S. Arutyunyan et al., 2014); (N. S. Arutyunyan et al., 2017).

Kinetics and Mechanisms in Chemical Reactions

The compound has been studied in the context of kinetics and mechanisms of certain chemical reactions. Castro et al. (2001) investigated the reactions of 3-methoxyphenyl and other compounds with alicyclic amines, providing insight into reaction rates and mechanisms, which is vital for understanding and optimizing chemical processes (E. Castro, L. Leandro, N. Quesieh, & J. Santos, 2001).

Asymmetric Synthesis

The asymmetric synthesis of various pharmaceuticals using this compound has been a significant area of research. Raju et al. (2014) described its use in the asymmetric synthesis of levetiracetam, showcasing its versatility in producing enantiomerically pure compounds (V. Raju et al., 2014).

Material Science and Polymer Modification

In material science, Aly and El-Mohdy (2015) demonstrated the use of amine compounds like this compound in modifying polyvinyl alcohol/acrylic acid hydrogels. This modification enhances the thermal stability and biological activity of the polymers, highlighting potential applications in medical fields (H. M. Aly & H. L. A. El-Mohdy, 2015).

In Vitro Studies and Toxicokinetics

Studies on in vitro toxicokinetics and analytical toxicology of novel compounds, including those related to this compound, provide essential data for clinical and forensic toxicology. For instance, Richter et al. (2019) analyzed metabolites and toxicokinetics of certain NBOMe derivatives, contributing to the understanding of drug interactions and elimination routes (Lilian H. J. Richter et al., 2019).